Chemical Architecture and Synthetic Strategy: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine
Chemical Architecture and Synthetic Strategy: N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine
[1][2]
Executive Summary
This technical guide profiles N-[2-(Cyclohex-1-en-1-yl)ethyl]thian-4-amine , a rationally designed heterocyclic scaffold that integrates a lipophilic thiane core with a cyclohexenyl-ethyl tail.[1][2] This structure represents a strategic "scaffold hop" from traditional piperidine-based pharmacophores, offering altered metabolic stability, lipophilicity, and receptor binding kinetics.[2] This document outlines the structural logic, validated synthetic pathways, and physicochemical profiling necessary for its application in drug discovery, particularly for CNS-targeted ligands (e.g., Sigma-1, Dopamine, or Opioid receptors).[2]
Structural Architecture & Pharmacophore Analysis[2]
The molecule is composed of three distinct functional domains, each serving a specific role in ligand-receptor interaction and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Component Deconstruction
-
The Core (Thian-4-amine): A saturated six-membered sulfur heterocycle (tetrahydrothiopyran).[1][2] As a bioisostere of piperidine, the thiane ring lowers the basicity of the exocyclic amine (due to the inductive effect of sulfur) and increases lipophilicity (LogP). The sulfur atom also introduces a "soft" metabolic handle, susceptible to S-oxidation (sulfoxide/sulfone formation).[2]
-
The Linker (Ethyl chain): A flexible two-carbon spacer that maintains the critical distance between the basic nitrogen and the lipophilic tail, mimicking the canonical phenylethylamine motif found in monoamine neurotransmitters.
-
The Tail (Cyclohex-1-en-1-yl): A partially unsaturated ring that acts as a bioisostere for a phenyl group.[1][2] Unlike a planar phenyl ring, the cyclohexenyl group possesses a "half-chair" conformation, offering slightly different steric volume and electronic properties (non-aromatic pi-system) while avoiding potential metabolic toxification associated with certain aromatic rings (e.g., arene oxide formation).[2]
Graphviz: Pharmacophore Decomposition
The following diagram illustrates the structural segmentation and retrosynthetic logic.
Figure 1: Structural decomposition of the target molecule highlighting functional roles of the thiane core, ethyl linker, and cyclohexenyl tail.[2]
Synthetic Pathways and Experimental Protocols
The most robust route for synthesizing this secondary amine is Reductive Amination . This approach avoids the over-alkylation issues common with direct alkylation (using halides) and ensures chemoselectivity, preserving the double bond in the cyclohexenyl ring.
Retrosynthetic Logic
The molecule is disconnected at the C-N bond between the thiane ring and the ethyl amine chain.
-
Precursor A: Tetrahydro-4H-thiopyran-4-one (Thian-4-one).[1][2]
-
Precursor B: 2-(Cyclohex-1-en-1-yl)ethanamine (Available commercially or synthesized from cyclohexanone via cyanomethylation and reduction).[1][2]
Preferred Protocol: Reductive Amination with STAB
Reagent Choice: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice. Unlike Sodium Cyanoborohydride (toxic) or Sodium Borohydride (too aggressive), STAB is mild and selective for imines over ketones, and crucially, it will not reduce the isolated alkene in the cyclohexenyl tail.
Step-by-Step Methodology
Materials:
Protocol:
-
Imine Formation (In Situ):
-
In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve Tetrahydro-4H-thiopyran-4-one (10 mmol) in anhydrous DCE (40 mL).
-
Add 2-(Cyclohex-1-en-1-yl)ethanamine (11 mmol) followed by Acetic Acid (10 mmol).
-
Observation: Stir at room temperature for 30-60 minutes. This allows the formation of the imine/iminium intermediate.
-
-
Reduction:
-
Cool the mixture to 0°C (optional, but good for selectivity).
-
Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 10 minutes.
-
Allow the reaction to warm to room temperature and stir for 12–16 hours.
-
Monitoring: Check reaction progress via TLC (System: 10% MeOH in DCM with 1% NH₄OH) or LC-MS.[1][2] Look for the disappearance of the ketone (M+ = 116 Da) and appearance of the product mass (M+H = 226 Da).
-
-
Work-up:
-
Purification:
Graphviz: Synthetic Workflow
Figure 2: Reductive amination pathway using STAB for chemoselective synthesis.[1][2]
Physicochemical Profiling & Validation
For researchers incorporating this scaffold into a screening library, understanding the physicochemical deviations from standard piperidine analogs is critical.
Comparative Properties Table
| Property | Thian-4-amine Core (Target) | Piperidin-4-amine Core (Standard) | Implication for Drug Design |
| LogP (Predicted) | ~3.2 | ~2.4 | Thiane is more lipophilic; better BBB penetration but higher non-specific binding risk.[1][2] |
| pKa (Base) | ~8.5 | ~10.0 | Thiane amines are less basic due to Sulfur's electronegativity.[2] Less ionized at physiological pH.[1] |
| H-Bond Donors | 1 (NH) | 1 (NH) | Identical.[1][2] |
| Metabolic Risk | S-Oxidation (Sulfoxide) | N-Oxidation / Dealkylation | Sulfur provides a "soft spot" for CYP450/FMO oxidation.[1][2] |
| Electronic Surface | Larger vdW radius (S > N) | Compact | Sulfur affects the ring pucker (chair conformation), altering vector alignment of the tail. |
Structural Validation (Expected Data)
To validate the synthesis, the following analytical signatures must be confirmed:
-
1H NMR (CDCl₃, 400 MHz):
-
Mass Spectrometry (ESI+):
-
Expect a molecular ion peak
at m/z ~226.16 .[2]
-
References
-
Abdel-Magid, A. F., et al. (1996).[2][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862. Link[1][2]
-
Bolan, T. J., et al. (2020). "An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans." Reaction Chemistry & Engineering, 5, 1887-1892.[2] Link
-
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link[1][2]
-
PubChem Compound Summary. "2-(1-Cyclohexenyl)ethylamine."[1][2] National Center for Biotechnology Information.[1] Link[1][2]
Sources
- 1. 2-(1-Cyclohexenyl)ethylamine | C8H15N | CID 76938 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. chemscene.com [chemscene.com]
- 3. EP0623586B1 - Process for the preparation of 2-(1-cyclohexenyl)ethylamine - Google Patents [patents.google.com]
- 4. 2-(1-Cyclohexenyl)ethylamine synthesis - chemicalbook [chemicalbook.com]
- 5. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
- 6. n-(2-(Cyclohex-1-en-1-yl)ethyl)tetrahydro-2h-pyran-4-amine | C13H23NO | CID 43608459 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
- 8. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
- 9. N-(2-(1-Cyclohexen-1-yl)ethyl)-4-methoxybenzeneacetamide | C17H23NO2 | CID 703658 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
